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Compound of Interest

Compound Name: R: CL

Cat. No.: B1178298 Get Quote

Note: The term "R: CL" is a general chemical classification. This guide will focus on

Dichloromethane (DCM), also known as methylene chloride, a widely used chlorinated solvent,

to provide specific and actionable safety protocols. Dichloromethane is a volatile, colorless

liquid with a chloroform-like odor that poses significant health risks, including skin and eye

irritation, central nervous system effects, and is a suspected carcinogen.[1][2][3] Strict

adherence to safety protocols is mandatory to minimize exposure.

Personal Protective Equipment (PPE) Specifications
Due to its high volatility and ability to penetrate many standard glove materials, selecting the

correct PPE for Dichloromethane is critical.[2] All work with open containers of DCM must be

conducted in a certified chemical fume hood.[2][4] The following table summarizes the required

PPE for various tasks.
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PPE Category
Task: Small-
Scale Use
(<300 mL)

Task: Large-
Scale Use /
Splash Risk

Material/Specif
ication

Breakthrough
Time / Notes

Hand Protection
Double gloving

required

Silver Shield® or

similar laminate

gloves as the

primary layer

Primary Glove:

Polyvinyl Alcohol

(PVA), Laminate

(e.g., Silver

Shield®/4H®), or

Viton®

>8 hours of

protection is

ideal for laminate

gloves.[5]

Secondary

(Outer) Glove:

Nitrile or

Neoprene

Nitrile gloves

alone offer less

than 1 minute of

protection and

should never be

used as the

primary barrier.

[2] Change outer

gloves

immediately if

contaminated.[2]

[6]

Eye/Face

Protection

Chemical safety

glasses with side

shields

Chemical splash

goggles and a

full-face shield

ANSI Z87.1

compliant

Required for all

handling. A face

shield is added

when there is a

significant risk of

splashing.[2][5]

Body Protection
Buttoned lab

coat

Chemically

resistant apron

over a lab coat

100% cotton lab

coat; Silver

Shield® apron

and sleeves

Aprons and

sleeves are

necessary when

working with

larger volumes (≥

300 mL) or when

a splash hazard

is present.[2]
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Footwear
Closed-toe

shoes

Closed-toe

shoes

Leather or

solvent-resistant

material

Footwear must

cover the entire

foot.[7]

Respiratory

Protection

Not typically

required if work

is performed in a

certified fume

hood

Required if

engineering

controls are

insufficient or

during a large

spill

Air-purifying

respirator with

organic vapor

cartridges or a

supplied-air

respirator

(SCBA)

Required if

airborne

concentrations

exceed OSHA's

Permissible

Exposure Limit

(PEL) of 25 ppm

over an 8-hour

average.[1][8]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety.

Operational Plan: Step-by-Step Handling
Preparation:

Read and fully understand the Safety Data Sheet (SDS) for Dichloromethane before

beginning work.[4]

Designate a specific area within a certified chemical fume hood for DCM work.[2]

Ensure an emergency eyewash station and safety shower are accessible.[4]

Assemble all necessary equipment and PPE before handling the chemical.

Handling and Use:

Transport DCM in a sealed, properly labeled, shatter-resistant secondary container.[2]

Don the appropriate PPE as specified in the table above.
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Perform all manipulations, including dispensing and transferring, inside the fume hood to

minimize inhalation exposure.[2]

Keep containers of DCM tightly closed when not in use.[7][9]

Post-Handling:

Wipe down the designated work area with a suitable solvent like ethanol, followed by soap

and water.[2]

Remove PPE carefully to avoid self-contamination. Remove gloves first, followed by the

lab coat, and finally eye protection.

Wash hands thoroughly with soap and water after removing PPE.[9]

Disposal Plan: Waste Management
Liquid Waste:

Collect all Dichloromethane-containing liquid waste in a designated, clearly labeled, and

sealed hazardous waste container.

Do not mix DCM with other chemical waste streams unless specifically instructed to do so

by your institution's environmental health and safety (EHS) office.

Store the waste container in a cool, well-ventilated area, away from incompatible materials

like strong oxidizers or active metals.[2]

Solid Waste:

Any materials contaminated with Dichloromethane, such as used gloves, paper towels,

and pipette tips, are considered hazardous waste.[10]

Place all contaminated solid waste into a designated, sealed, and clearly labeled solid

hazardous waste container.[11]

Never dispose of contaminated solid waste in the regular trash.[11]
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Visual Workflow Guides
The following diagrams illustrate critical decision-making and procedural workflows for handling

Dichloromethane safely.

Risk Assessment

PPE Requirements

Start: Handling Dichloromethane

Quantity of DCM?

Standard PPE:
- Double Nitrile Gloves

- Safety Glasses
- Lab Coat

< 300 mL
& Low Splash Risk

Enhanced PPE:
- Laminate Gloves (e.g., Silver Shield®)

  under Nitrile Gloves
- Splash Goggles + Face Shield

- Chemical Apron

>= 300 mL
 or High Splash Risk

Adequate Ventilation?
(Certified Fume Hood)

Add Respiratory Protection:
(e.g., Organic Vapor Respirator)

No / Spill

Proceed with Work

Yes

Click to download full resolution via product page

Caption: PPE selection workflow for Dichloromethane handling.
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Waste Segregation

Containment & Storage

Work with DCM Complete

Identify Waste Type

Liquid Waste:
(DCM, solutions)

Liquid

Solid Waste:
(Gloves, wipes, tips)

Solid

Pour into 'Chlorinated
Liquid Waste' container

 in fume hood

Place in 'Contaminated
Solid Waste' container

Seal container tightly.
Store in designated satellite

accumulation area.

Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Disposal plan for Dichloromethane waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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